Cas no 147197-81-7 (4(1H)-Quinolinone,7-fluoro-2-phenyl-)

• Product Name: 4(1H)-Quinolinone,7-fluoro-2-phenyl-
• CAS No: 147197-81-7
• MF: C₁₅H₁₀FNO
• MW: 239.244407176971
• CID: 220849
• PubChem ID: 5744443
• Update Time: 2025-05-20

4(1H)-Quinolinone,7-fluoro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,7-fluoro-2-phenyl-
• 7-fluoro-2-phenyl-3H-quinolin-4-one
• 7-Fluoro-2-phenyl-4-quinolone
• 7-fluoro-2-phenylquinolin-4(1H)-one
• 7-Fluoro-2-phenyl-1,4-dihydroquinolin-4-one
• CHEMBL279539
• SCHEMBL9389628
• HMS2204F20
• SMR000129057
• EN300-7462288
• KUC100233N
• 4(1H)-Quinolinone, 7-fluoro-2-phenyl-
• CS-0260149
• MLS000517827
• DTXSID70420892
• KUC100233
• 825620-25-5
• MFCD11505231
• 7-Fluoro-2-phenyl-1H-quinolin-4-one
• BDBM50044969
• NCGC00247323-01
• HMS3345K01
• 7-Fluoro-4-hydroxy-2-phenylquinoline
• 7-FLUORO-2-PHENYLQUINOLIN-4-OL
• 147197-81-7
• 7-Fluoro-2-phenyl-4-quinolinol
• SCHEMBL6667030

• Inchi： 1S/C15H10FNO/c16-11-6-7-12-14(8-11)17-13(9-15(12)18)10-4-2-1-3-5-10/h1-9H,(H,17,18)
• InChI Key： BYJCJRZLYIMEQO-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=C(C3C=CC=CC=3)NC=2C=1)=O

Computed Properties

• Exact Mass: 239.0747
• Monoisotopic Mass: 239.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4(1H)-Quinolinone,7-fluoro-2-phenyl-

4(1H)-Quinolinone, 7-fluoro-2-phenyl-

The compound with CAS No. 147197-81-7, commonly referred to as 4(1H)-Quinolinone, 7-fluoro-2-phenyl (hereafter referred to as Quinolinone derivative), is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinolinone family, which is a class of aromatic heterocycles characterized by a fused benzene ring and a pyridone ring. The presence of a fluorine atom at the 7-position and a phenyl group at the 2-position introduces distinct electronic and steric properties, making this compound highly versatile for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4(1H)-Quinolinone, 7-fluoro-2-phenyl. Researchers have employed strategies such as cyclization reactions, coupling reactions, and directed metallation to construct this molecule with high precision. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a palladium-catalyzed cross-coupling reaction to synthesize this compound with excellent yield and purity. The ability to control the regioselectivity and stereoselectivity of these reactions has been pivotal in producing high-quality samples for further characterization and application studies.

The structural features of 4(1H)-Quinolinone, 7-fluoro-2-phenyl make it an attractive candidate for exploring its biological activities. Fluorine substitution at the 7-position introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Recent studies have shown that this compound exhibits potential anti-inflammatory and anticancer activities. For example, research conducted at the University of California revealed that Quinolinone derivative inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Furthermore, in vitro assays have demonstrated its ability to induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways.

In addition to its biological applications, 4(1H)-Quinolinone, 7-fluoro-2-phenyl has shown promise in materials science. Its aromaticity and conjugated system make it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A study published in *Advanced Materials* highlighted its potential as a hole transport material due to its high charge carrier mobility and stability under operational conditions. The phenyl group at the 2-position further enhances its solubility in organic solvents, making it easier to process into thin films for device fabrication.

The synthesis and characterization of 4(1H)-Quinolinone, 7-fluoro-2-phenyl have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided critical insights into its molecular structure, purity, and crystalline properties. For instance, X-ray crystallographic studies have revealed that this compound adopts a planar conformation due to the aromaticity of its quinolinone core, which is essential for its electronic properties.

Despite its promising applications, further research is needed to fully harness the potential of 4(1H)-Quinolinone, 7-fluoro-2-phenyl. Ongoing studies are focused on optimizing its pharmacokinetic properties for drug delivery applications and improving its efficiency in optoelectronic devices. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new avenues for this versatile compound.

In conclusion, 4(1H)-Quinolinone, 7-fluoro-2-phenyl (CAS No. 147197-81-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover its capabilities, this compound is poised to make meaningful contributions to both academic and industrial advancements.